2,2-Diethyl-1lambda4-thiomorpholin-1-one hydrochloride

Specification

• CAS No.: 1803587-51-0
• Molecular Formula: C8H18ClNOS
• Molecular Weight: 211.75 g/mol
• IUPAC Name: 2,2-diethyl-1,4-thiazinane 1-oxide;hydrochloride
• Standard InChI: InChI=1S/C8H17NOS.ClH/c1-3-8(4-2)7-9-5-6-11(8)10;/h9H,3-7H2,1-2H3;1H
• Standard InChI Key: DXBCZDGFCRIZHD-UHFFFAOYSA-N
• SMILES: CCC1(CNCCS1=O)CC.Cl
• Canonical SMILES: CCC1(CNCCS1=O)CC.Cl

Introduction

Chemical Identity and Structural Properties

2,2-Diethyl-1lambda4-thiomorpholin-1-one hydrochloride is characterized by a thiomorpholine ring structure with diethyl substituents at the 2-position and an oxidized sulfur atom. The molecular architecture includes a six-membered heterocyclic ring containing nitrogen and sulfur atoms, with the sulfur oxidized to the sulfoxide state (lambda4 designation).

Basic Identifiers

The compound is precisely identified through multiple standard chemical identifiers as shown in Table 1:

Parameter	Value
CAS Number	1803587-51-0
Chemical Formula	C₈H₁₈ClNOS
Molecular Weight	211.76 g/mol
MDL Number	MFCD26936075
PubChem CID	75457891
European Community (EC) Number	958-552-1

Table 1: Primary chemical identifiers for 2,2-Diethyl-1lambda4-thiomorpholin-1-one hydrochloride

Structural Representation

The compound's structure features a thiomorpholine ring (a six-membered heterocyclic ring containing nitrogen and sulfur atoms) with the following key elements:

• Two ethyl groups attached to the carbon at position 2

• Oxidation of the sulfur atom to the S=O state (sulfoxide or lambda4 designation)

• Hydrochloride salt formation at the nitrogen position

The structure can be represented through various notation systems:

• IUPAC Name: 2,2-diethyl-1,4-thiazinane 1-oxide; hydrochloride

• SMILES Notation: CCC1(CNCCS1=O)CC.Cl

• Standard InChI: InChI=1S/C8H17NOS.ClH/c1-3-8(4-2)7-9-5-6-11(8)10;/h9H,3-7H2,1-2H3;1H

• InChI Key: DXBCZDGFCRIZHD-UHFFFAOYSA-N

Physical and Chemical Properties

The physical and chemical characteristics of 2,2-Diethyl-1lambda4-thiomorpholin-1-one hydrochloride determine its behavior in various conditions and applications.

Chemical Reactivity

As a thiomorpholine derivative with a sulfoxide group, this compound demonstrates distinctive chemical properties:

Hazard Class	Category	Percentage of Notifications
Acute Toxicity, Oral	Category 4	100%
Skin Irritation	Category 2	100%
Eye Irritation	Category 2A	100%
Specific Target Organ Toxicity, Single Exposure	Category 3 (Respiratory tract irritation)	100%

Table 2: GHS hazard classification data

Hazard Statements

The compound is associated with the following hazard statements:

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Precautionary Measures

For safe handling of 2,2-Diethyl-1lambda4-thiomorpholin-1-one hydrochloride, the following precautionary statements apply:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray

• P264: Wash hands thoroughly after handling

• P271: Use only outdoors or in a well-ventilated area

• P280: Wear protective gloves/protective clothing/eye protection/face protection

• P302+P352: IF ON SKIN: Wash with plenty of water

• P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

• P312: Call a POISON CENTER/doctor if you feel unwell

• P332+P313: If skin irritation occurs: Get medical advice/attention

• P337+P313: If eye irritation persists: Get medical advice/attention

• P362: Take off contaminated clothing

• P403+P233: Store in a well-ventilated place. Keep container tightly closed

• P405: Store locked up

• P501: Dispose of contents/container in accordance with local/regional/national/international regulations

Synthesis and Production

Supplier	Catalog Number	Available Quantities	Price Range (USD)
Aaron Chemicals	AR01ADET	50mg to 5g	$353.00 - $4,124.00
Sigma-Aldrich/Enamine	ENA413166386	50mg to 250mg	$310.70 - $725.00
American Elements	OMXX-292714-01	Custom quantities	Upon request
FUJIFILM Wako	-	100mg to 10g	Upon request

Table 3: Commercial availability data

Analytical Characterization

Identification Methods

Standard analytical techniques for characterizing 2,2-Diethyl-1lambda4-thiomorpholin-1-one hydrochloride include:

• NMR Spectroscopy: ¹H and ¹³C NMR for structural confirmation

• Mass Spectrometry: For molecular weight confirmation and fragmentation pattern analysis

• IR Spectroscopy: Particularly useful for identifying the S=O stretching vibration characteristic of the sulfoxide group

• Elemental Analysis: To confirm the elemental composition (C, H, N, S, Cl)